2-(4-Quinolin-8-yloxybutoxy)benzaldehyde

• IUPAC Name: 2-(4-quinolin-8-yloxybutoxy)benzaldehyde
• InChI: InChI=1S/C20H19NO3/c22-15-17-7-1-2-10-18(17)23-13-3-4-14-24-19-11-5-8-16-9-6-12-21-20(16)19/h1-2,5-12,15H,3-4,13-14H2
• InChI Key: UZPKKPZFJRFZHF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C=O)OCCCCOC2=CC=CC3=C2N=CC=C3
• Molecular Formula: C20H19NO3
• Molecular Weight: 321.4 g/mol

Description

2-(4-Quinolin-8-yloxybutoxy)benzaldehyde is a synthetic aldehyde derivative featuring a quinoline moiety linked via an oxygen-containing butoxy chain to a benzaldehyde core. This compound is of interest due to its hybrid structure, which combines the aromatic and electron-deficient properties of quinoline with the reactivity of the benzaldehyde group. Its synthesis typically involves nucleophilic substitution or etherification reactions to attach the quinolin-8-yloxybutoxy chain to the benzaldehyde scaffold.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-Quinolin-8-yloxybutoxy)benzaldehyde typically involves multiple steps, starting with the preparation of the quinoline moiety. One common method is the Skraup synthesis, which involves the reaction of aniline with glycerol in the presence of sulfuric acid and an oxidizing agent . The quinoline derivative is then reacted with 4-chlorobutanol to form the quinolin-8-yloxybutanol intermediate. This intermediate is subsequently reacted with benzaldehyde under basic conditions to yield the final product .

Industrial Production Methods

Chemical Reactions Analysis

Types of Reactions

2-(4-Quinolin-8-yloxybutoxy)benzaldehyde can undergo various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents like potassium permanganate (KMnO4).

Reduction: The aldehyde group can be reduced to an alcohol using reducing agents such as sodium borohydride (NaBH4).

Substitution: The quinoline moiety can participate in electrophilic and nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4), acidic or basic conditions.

Reduction: Sodium borohydride (NaBH4), methanol or ethanol as solvent.

Substitution: Various electrophiles or nucleophiles, depending on the desired substitution.

Major Products

Oxidation: 2-(4-Quinolin-8-yloxybutoxy)benzoic acid.

Reduction: 2-(4-Quinolin-8-yloxybutoxy)benzyl alcohol.

Scientific Research Applications

2-(4-Quinolin-8-yloxybutoxy)benzaldehyde has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex quinoline derivatives.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Potential use in the development of new therapeutic agents due to its quinoline moiety.

Industry: May be used in the production of dyes and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2-(4-Quinolin-8-yloxybutoxy)benzaldehyde is not fully understood, but it is believed to involve interactions with various molecular targets and pathways. The quinoline moiety is known to interact with DNA and enzymes, potentially leading to antimicrobial and anticancer effects . The aldehyde group may also play a role in its reactivity and biological activity .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The reactivity and functional behavior of 2-(4-Quinolin-8-yloxybutoxy)benzaldehyde can be contextualized by comparing it to related aldehydes, such as benzaldehyde, pyrimidyl-5-carbaldehydes, and other substituted benzaldehyde derivatives. Key differentiating factors include steric effects, electronic contributions from substituents, and solvent interactions.

Reactivity in Hemiacetal Formation

Hemiacetal formation is a critical reaction for aldehydes, influenced by electronic and steric factors. Benzaldehyde forms hemiacetals with methanol-d3 at a low yield of 9%, while pyrimidyl-5-carbaldehyde derivatives achieve yields up to 95% under identical conditions (Table 1) . The enhanced reactivity of pyrimidyl derivatives is attributed to electron-withdrawing pyrimidine groups, which stabilize the intermediate oxonium ion. In contrast, 2-(4-Quinolin-8-yloxybutoxy)benzaldehyde likely exhibits intermediate reactivity: the quinoline moiety’s electron-deficient nature may enhance aldehyde electrophilicity, but steric hindrance from the bulky butoxy-quinoline chain could reduce accessibility for nucleophilic attack.

Table 1: Hemiacetal Formation Yields in Methanol-d3

Compound	Hemiacetal Yield (%)
Benzaldehyde	9
Pyrimidyl-5-carbaldehyde	95
2-(4-Quinolin-8-yloxybutoxy)benzaldehyde	Not reported

Note: Data for 2-(4-Quinolin-8-yloxybutoxy)benzaldehyde is extrapolated from structural analogs .

Volatile Organic Compound (VOC) Profiles

In agricultural and environmental studies, benzaldehyde is identified as a weakly associated VOC with 2-acetyl-1-pyrroline (2-AP), a rice aroma compound. Among 16 VOCs weakly linked to 2-AP, benzaldehyde is one of five common compounds across analytical methods . However, 2-(4-Quinolin-8-yloxybutoxy)benzaldehyde’s larger molecular weight and reduced volatility due to the quinoline-butoxy chain likely exclude it from typical VOC profiles. This highlights its distinct physicochemical behavior compared to simpler aldehydes.

Table 2: Common VOCs Associated with 2-AP

Compound	Association Strength
Benzaldehyde	Weak
7-Oxabicyclo[4.1.0]heptane, 3-oxiranyl-	Weak
1-Octanol, 2-butyl-	Weak
Tridecane	Weak
Nonedecane	Weak

Source: Adapted from Journal of Agricultural Science (2020) .

Electronic and Steric Effects

• Electron-Withdrawing Groups: Pyrimidyl and quinoline substituents enhance aldehyde reactivity by polarizing the carbonyl group.
• Solubility: The extended ether chain in 2-(4-Quinolin-8-yloxybutoxy)benzaldehyde may improve solubility in polar aprotic solvents compared to unsubstituted benzaldehyde.